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Compound of Interest

Compound Name: REDV TFA

Cat. No.: B6295841 Get Quote

Technical Support Center: REDV TFA Peptide
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility and storage of REDV (Arg-Glu-Asp-Val) TFA

peptide.

Frequently Asked Questions (FAQs)
Q1: What is REDV peptide and what is its function?

A1: REDV is a tetrapeptide with the amino acid sequence Arginine-Glutamic Acid-Aspartic Acid-

Valine.[1] It is the minimal active sequence from a region of fibronectin, a major component of

the extracellular matrix.[1][2] REDV specifically binds to the α4β1 integrin receptor, which is

predominantly expressed on the surface of endothelial cells.[3] This specific binding allows

REDV to mediate and promote the adhesion and spreading of endothelial cells, making it a

valuable tool in research related to angiogenesis, vascular healing, and the development of

biocompatible materials for medical devices like stents.[2][3][4][5]

Q2: What does "TFA" signify in the peptide name?

A2: TFA stands for trifluoroacetic acid. It is a common counter-ion found in commercially

available synthetic peptides.[1][6] During peptide synthesis and purification via High-

Performance Liquid Chromatography (HPLC), TFA is often used in the mobile phase.[7][8] As a

result, the final lyophilized peptide product is typically a TFA salt. While TFA generally
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enhances the solubility of peptides in aqueous solutions, it's important to be aware of its

presence as it can influence the peptide's net weight and may interfere with highly sensitive

biological assays.[1][9][10]

Q3: How does the TFA salt affect the net weight of the peptide?

A3: The TFA salt contributes to the total mass of the lyophilized product. Typically, the peptide

content constitutes over 80% of the total weight, with the remaining portion being TFA and

bound water.[1] For precise concentration calculations, it is recommended to perform an amino

acid analysis to determine the exact peptide content.

Q4: Can residual TFA from the peptide interfere with my experiments?

A4: For most standard in vitro assays, the residual TFA levels are unlikely to cause

interference.[1] However, in highly sensitive cellular or enzymatic assays, TFA has been

reported to inhibit or, in some cases, stimulate cell proliferation.[9] It can also lower the pH of

the reconstituted peptide solution.[9][10] If your experiment is sensitive to low pH or potential

off-target effects of TFA, you may consider exchanging the TFA counter-ion for acetate or HCl.

[7][9][11]

Solubility Guide
Q5: What is the best solvent to dissolve REDV TFA peptide?

A5: The REDV peptide sequence (Arg-Glu-Asp-Val) is hydrophilic due to the presence of

charged amino acid residues (Arginine, Glutamic Acid, Aspartic Acid). Therefore, it should be

readily soluble in aqueous solutions.

Recommended Solubilization Protocol:

Start with sterile, distilled water. This is the preferred solvent.

If solubility is limited in pure water, try a common buffer such as Phosphate-Buffered Saline

(PBS) at pH 7.2-7.4.

For peptides that are difficult to dissolve, adding a small amount of an acidic solution like

10% acetic acid can help.[12][13]
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As a last resort for non-biological applications, a small amount of an organic solvent like

DMSO can be used, followed by dilution in your aqueous buffer. However, this is generally

not necessary for a hydrophilic peptide like REDV.

Table 1: Recommended Solvents for REDV TFA Peptide

Solvent Recommendation Level Notes

Sterile Distilled Water Highly Recommended
Ideal for most applications.

Start with this solvent.

Phosphate-Buffered Saline

(PBS)
Recommended

Good choice for biological

assays to maintain

physiological pH.

10% Acetic Acid Use if needed

Can aid in dissolving stubborn

peptides. Dilute to the final

concentration with water or

buffer.

DMSO, DMF, Acetonitrile Not Generally Recommended

REDV is hydrophilic; organic

solvents are usually

unnecessary and should be

avoided for cell-based assays.

[14]

Q6: I am having trouble dissolving my REDV peptide. What should I do?

A6: If you encounter solubility issues, please follow the troubleshooting workflow below. It is

always recommended to test the solubility on a small aliquot of the peptide before dissolving

the entire stock.[10]

Troubleshooting Workflow for Peptide Solubility
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Start: Lyophilized REDV Peptide

Attempt to dissolve a small aliquot
in sterile distilled water.

Is the peptide fully dissolved?

Try dissolving in 1X PBS.

No

Success: Peptide is dissolved.
Proceed with experiment.

Yes

Is the peptide fully dissolved?

Add a few drops of 10% acetic acid
and vortex gently.

No

Yes

Is the peptide fully dissolved?

Briefly sonicate the solution (3x 10s cycles on ice).

No

Yes

Is the peptide fully dissolved?

Yes

Contact Technical Support for further assistance.

No
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Is the peptide
lyophilized or in solution?

Lyophilized

Lyophilized

In Solution

In Solution

Storage Duration? Storage Duration?

Long-term (>1 month)

Long

Short-term (<1 month)

Short

Store at -80°C
in a desiccator.

Store at -20°C
in a desiccator.

Long-term (>2 weeks)

Long

Short-term (<2 weeks)

Short

Aliquot into single-use tubes.
Store at -80°C.

Aliquot into single-use tubes.
Store at -20°C.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35366606/
https://pubmed.ncbi.nlm.nih.gov/35366606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917601/
https://www.omizzur.com/reconstitute-peptides-step-by-step.html
https://www.peptide.com/resources/solid-phase-peptide-synthesis/post-cleavage-purification-and-analysis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7761850/
https://www.genscript.com/peptide_assay_failure.html
https://www.benchchem.com/pdf/Troubleshooting_low_solubility_of_Cog_133_trifluoroacetate.pdf
https://www.benchchem.com/pdf/Protocol_for_removing_TFA_from_GRGDNP_peptide_preparations.pdf
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.biobasic.com/peptides-solubility/
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/product/b6295841#redv-tfa-peptide-solubility-and-storage-conditions
https://www.benchchem.com/product/b6295841#redv-tfa-peptide-solubility-and-storage-conditions
https://www.benchchem.com/product/b6295841#redv-tfa-peptide-solubility-and-storage-conditions
https://www.benchchem.com/product/b6295841#redv-tfa-peptide-solubility-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6295841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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